2-((3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide
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Overview
Description
2-((3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C21H18N4O3S3 and its molecular weight is 470.58. The purity is usually 95%.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the thiazole ring, followed by the addition of the pyrimidine ring and the thioether group. The final step involves the addition of the N-(o-tolyl)acetamide group.", "Starting Materials": [ "3-methoxybenzaldehyde", "thiourea", "ethyl acetoacetate", "o-toluidine", "2-bromoacetophenone", "sodium hydride", "methyl iodide", "sodium methoxide", "2-amino-4,5,6,7-tetrahydrothiazolo[4,5-d]pyrimidine", "2-chloro-N-(o-tolyl)acetamide" ], "Reaction": [ "Synthesis of 2-(3-methoxyphenyl)-2-oxoethylthiocarbamoylthiazole", "Step 1: Condensation of 3-methoxybenzaldehyde and thiourea to form 3-(3-methoxyphenyl)-2-thioxo-2,3-dihydrothiazole.", "Step 2: Reaction of 3-(3-methoxyphenyl)-2-thioxo-2,3-dihydrothiazole with ethyl acetoacetate in the presence of sodium hydride to form 2-(3-methoxyphenyl)-2-oxoethylthiocarbamoylthiazole.", "Synthesis of 2-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidine", "Step 1: Reaction of 2-(3-methoxyphenyl)-2-oxoethylthiocarbamoylthiazole with 2-bromoacetophenone in the presence of sodium hydride to form 2-(3-(2-bromoacetyl)phenyl)-2-oxoethylthiocarbamoylthiazole.", "Step 2: Reaction of 2-(3-(2-bromoacetyl)phenyl)-2-oxoethylthiocarbamoylthiazole with 2-amino-4,5,6,7-tetrahydrothiazolo[4,5-d]pyrimidine in the presence of sodium methoxide to form 2-(3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-methylacetamide.", "Synthesis of 2-((3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide", "Step 1: Reaction of 2-(3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-methylacetamide with o-toluidine in the presence of acetic acid to form 2-((3-(3-methoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide." ] } | |
CAS No. |
1021215-40-6 |
Molecular Formula |
C21H18N4O3S3 |
Molecular Weight |
470.58 |
IUPAC Name |
2-[[3-(3-methoxyphenyl)-7-oxo-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(2-methylphenyl)acetamide |
InChI |
InChI=1S/C21H18N4O3S3/c1-12-6-3-4-9-15(12)22-16(26)11-30-20-23-18-17(19(27)24-20)31-21(29)25(18)13-7-5-8-14(10-13)28-2/h3-10H,11H2,1-2H3,(H,22,26)(H,23,24,27) |
InChI Key |
PJQTVNSBSYYTHI-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC(=CC=C4)OC |
solubility |
not available |
Origin of Product |
United States |
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